2-methoxy-3-(7H-purin-8-yl)phenol

• CAS No.: 89469-38-5
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 2-methoxy-3-(7H-purin-8-yl)phenol
• InChI: InChI=1S/C12H10N4O2/c1-18-10-7(3-2-4-9(10)17)11-15-8-5-13-6-14-12(8)16-11/h2-6,17H,1H3,(H,13,14,15,16)
• InChI Key: DLDMTJNLVSWLJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1O)C2=NC3=NC=NC=C3N2

Description

2-Methoxy-3-(7H-purin-8-yl)phenol is a heterocyclic aromatic compound characterized by a phenol core substituted with a methoxy group at position 2 and a purine moiety at position 2.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-methoxy-3-(7H-purin-8-yl)phenol with structurally related compounds, emphasizing substituent variations and their implications:

Compound	Substituent at Position 3	Key Functional Groups	Reported Bioactivity/Applications	References
This compound	7H-Purin-8-yl	Phenol, methoxy, purine	Potential nucleotide mimicry (inferred)	-
2-Methoxy-3-(2-propenyl)phenol	2-Propenyl (allyl)	Phenol, methoxy, allyl	Antimicrobial, acaricidal
2-Methoxy-3-(2-methylpropyl)pyrazine	2-Methylpropyl (isobutyl)	Pyrazine, methoxy, isobutyl	Green aroma/flavor in peppers
Phenol, 2-methoxy-3-(2-prenyl)-methyl ester	Prenyl-methyl ester	Phenol, methoxy, prenyl ester	Antimicrobial (Paulownia oil)
3-[2-Amino-6-(cyclohexylmethoxy)-7H-purin-8-yl]-2-methylphenol	Cyclohexylmethoxy-purine	Phenol, methyl, purine derivative	Biochemical interactions (inferred)